Cas no 1150271-72-9 (3-(3-Morpholinopropyl)phenylboronic Acid Pinacol Ester Hydrochloride)

• Product Name: 3-(3-Morpholinopropyl)phenylboronic Acid Pinacol Ester Hydrochloride
• CAS No: 1150271-72-9
• MF: C₁₉H₃₁BClNO₃
• MW: 367.718344926834
• MDL: MFCD12026080
• CID: 856874
• PubChem ID: 44119445
• Update Time: 2025-07-22

3-(3-Morpholinopropyl)phenylboronic Acid Pinacol Ester Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-(3-(3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)propyl)morpholine hydrochloride
• 3-(3-morpholinopropyl)phenylboronic acid, pinacol ester, HCl
• 4-[3-[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]propyl]morpholine,hydrochloride
• 3-(3-Morpholinopropyl)phenylboronic acid,pinacol ester,hcl
• DTXSID20657237
• J-003214
• 3-(3-morpholinopropyl)phenylboronic acid pinacol ester HCl
• 4-[3-[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]propyl]morpholine;hydrochloride
• 4-{3-[3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]propyl}morpholine hydrochloride
• 3-[3-(Morpholin-4-yl)propyl]benzeneboronic acid, pinacol ester hydrochloride
• AWB27172
• 1150271-72-9
• 4-(3-(3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)propyl)morpholinehydrochloride
• Morpholine, 4-[3-[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]propyl]-, hydrochloride (1:1)
• BS-19423
• CS-0174203
• 3-(3-morpholinopropyl)phenylboronic acid, pinacol ester hydrochloride
• AKOS016001108
• MFCD12026080
• 4-{3-[3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]propyl}morpholine--hydrogen chloride (1/1)
• 3-(3-Morpholinopropyl)phenylboronic Acid Pinacol Ester Hydrochloride

• MDL： MFCD12026080
• Inchi： 1S/C19H30BNO3.ClH/c1-18(2)19(3,4)24-20(23-18)17-9-5-7-16(15-17)8-6-10-21-11-13-22-14-12-21;/h5,7,9,15H,6,8,10-14H2,1-4H3;1H
• InChI Key： WRGYYSFBZXNKLL-UHFFFAOYSA-N
• SMILES： Cl.O1B(C2C=CC=C(C=2)CCCN2CCOCC2)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 367.20900
• Monoisotopic Mass: 367.2085517g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 393
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 30.9Ų

Experimental Properties

• PSA: 30.93000
• LogP: 2.99050

Additional information on 3-(3-Morpholinopropyl)phenylboronic Acid Pinacol Ester Hydrochloride

Research Briefing on 3-(3-Morpholinopropyl)phenylboronic Acid Pinacol Ester Hydrochloride (CAS: 1150271-72-9)

3-(3-Morpholinopropyl)phenylboronic Acid Pinacol Ester Hydrochloride (CAS: 1150271-72-9) is a boronic acid derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its morpholinopropyl and pinacol ester functionalities, serves as a versatile intermediate in the synthesis of biologically active molecules, particularly in the development of protease inhibitors and other therapeutic agents. Recent studies have highlighted its potential in targeted drug delivery and as a key building block in the construction of complex pharmacophores.

The primary focus of recent research has been on the compound's role in Suzuki-Miyaura cross-coupling reactions, a pivotal method in the synthesis of biaryl structures. Researchers have demonstrated that 3-(3-Morpholinopropyl)phenylboronic Acid Pinacol Ester Hydrochloride exhibits excellent stability and reactivity under mild conditions, making it an ideal candidate for the development of novel pharmaceuticals. Its hydrochloride salt form further enhances its solubility and handling properties, which are critical for large-scale applications.

In a 2023 study published in the Journal of Medicinal Chemistry, scientists explored the compound's utility in the synthesis of kinase inhibitors. The study revealed that the morpholinopropyl moiety significantly improves the pharmacokinetic properties of the resulting inhibitors, including enhanced bioavailability and reduced off-target effects. These findings underscore the compound's potential in the design of next-generation kinase-targeted therapies for cancer and inflammatory diseases.

Another notable application of 3-(3-Morpholinopropyl)phenylboronic Acid Pinacol Ester Hydrochloride is in the field of proteolysis-targeting chimeras (PROTACs). A recent preprint on bioRxiv detailed its use as a linker in the construction of PROTAC molecules, which are designed to degrade specific disease-causing proteins. The study reported that the compound's boronic acid group facilitates efficient binding to target proteins, while the morpholinopropyl group enhances cellular permeability, a critical factor for PROTAC efficacy.

Despite its promising applications, challenges remain in the large-scale synthesis and purification of 3-(3-Morpholinopropyl)phenylboronic Acid Pinacol Ester Hydrochloride. A 2024 review in Organic Process Research & Development highlighted the need for optimized synthetic routes to improve yield and reduce costs. The review also emphasized the importance of developing robust analytical methods to ensure the compound's purity and stability, particularly for pharmaceutical applications.

In conclusion, 3-(3-Morpholinopropyl)phenylboronic Acid Pinacol Ester Hydrochloride (CAS: 1150271-72-9) represents a valuable tool in modern drug discovery and development. Its unique chemical properties and versatility make it a key player in the synthesis of biologically active molecules, with ongoing research continuing to uncover new applications. Future studies are expected to focus on further optimizing its synthetic accessibility and expanding its utility in emerging therapeutic modalities.